Cas no 176429-16-6 (3-Amino-4-hydroxy-n,n-dimethylbenzamide)

• Product Name: 3-Amino-4-hydroxy-n,n-dimethylbenzamide
• CAS No: 176429-16-6
• Molecular Formula: C₉H₁₂N₂O₂
• Molecular Weight: 180.203782081604
• CID: 5704206
• PubChem ID: 72222320

3-Amino-4-hydroxy-n,n-dimethylbenzamide Properties

Names and Identifiers

• MB24404
• SCHEMBL16004924
• 3-AMINO-4-HYDROXY-N,N-DIMETHYLBENZAMIDE
• NGQKLQBZUVIOQN-UHFFFAOYSA-N
• EN300-1295571
• 176429-16-6
• AKOS017516544
• Benzamide, 3-amino-4-hydroxy-N,N-dimethyl-

• InChIKey： NGQKLQBZUVIOQN-UHFFFAOYSA-N
• Inchi： 1S/C9H12N2O2/c1-11(2)9(13)6-3-4-8(12)7(10)5-6/h3-5,12H,10H2,1-2H3
• SMILES： OC1C=CC(=CC=1N)C(N(C)C)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 180.089877630g/mol
• Heavy Atom Count: 13
• Complexity: 194
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Boiling Point: 403.2±40.0 °C(Predicted)
• pka: 8.25±0.18(Predicted)
• Density: 1.239±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives